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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octen-3-ol

Cat. No.: B092404 Get Quote

An In-depth Technical Guide to 3,7-Dimethyl-1-octen-3-ol: Properties, Synthesis, and

Analytical Methodologies

Introduction
3,7-Dimethyl-1-octen-3-ol, also known by its synonym 6,7-Dihydrolinalool, is a tertiary alcohol

that plays a significant role in the fragrance and chemical synthesis industries.[1][2] Its unique

molecular structure, featuring both a hydroxyl group and a terminal double bond, imparts

characteristic chemical reactivity and physical properties. This guide provides a comprehensive

overview of 3,7-Dimethyl-1-octen-3-ol, with a focus on its chemical and physical

characteristics, synthesis, and analytical protocols relevant to researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 3,7-Dimethyl-1-octen-3-ol are summarized below. These

properties are crucial for its handling, application, and analysis.

Structural and Molecular Information
IUPAC Name: 3,7-dimethyloct-1-en-3-ol[2][3]

Synonyms: 6,7-Dihydrolinalool[1][2]

CAS Number: 18479-49-7[1][2][3]
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Molecular Formula: C₁₀H₂₀O[1][2][3]

Molecular Weight: 156.27 g/mol [1][2]

Chemical Class: Tertiary Alcohol[4]

The structure of 3,7-Dimethyl-1-octen-3-ol features a chiral center at the C3 carbon, indicating

the potential for enantiomeric forms.

Caption: Chemical structure of 3,7-Dimethyl-1-octen-3-ol.

Tabulated Physical Properties
Property Value Source(s)

Boiling Point
62 °C at 8.3 mmHg 89-91 °C

at 15 Torr
[5] [6]

Density 0.85 g/mL [5]

Refractive Index 1.452 [5][6]

Flash Point 63.3 - 69 °C [5][6]

Vapor Pressure
25 Pa at 20 °C 0.212 mmHg at

25 °C
[5] [6]

Water Solubility 0.08 g/L (predicted) [4]

Solubility
Soluble in ethanol and most

non-volatile oils
[7]

Synthesis and Reactivity
Industrial Synthesis
A known industrial synthesis pathway for 3,7-Dimethyl-1-octen-3-ol involves a multi-step

process.[8] This process is significant as it provides a route to a key intermediate for the

synthesis of other valuable compounds, including isophytol and Vitamin E.[8]
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Step A: Hydrogenation Step B: Ethynylation Step C: Hydrogenation
6-methyl-5-hepten-2-one 6-methyl-2-heptanoneH₂, Pd catalyst

3,7-dimethyl-1-octyn-3-ol
Acetylene, NH₃, KOH

3,7-Dimethyl-1-octen-3-ol
H₂, Pd catalyst

Click to download full resolution via product page

Caption: Industrial synthesis pathway for 3,7-Dimethyl-1-octen-3-ol.

Chemical Reactivity
As a tertiary alcohol, the hydroxyl group of 3,7-Dimethyl-1-octen-3-ol is resistant to oxidation

under mild conditions. However, the presence of the terminal alkene group allows for a range

of addition reactions, such as hydrogenation, halogenation, and hydrohalogenation. The

stability of the molecule is generally good under standard conditions, though it may be sensitive

to strong acids and oxidizing agents.[9]

Applications
Fragrance Industry
The primary application of 3,7-Dimethyl-1-octen-3-ol is as a fragrance ingredient, valued for

its fresh, floral, and slightly citrusy aroma.[2]

Chemical Synthesis
In the context of drug development and fine chemical synthesis, 3,7-Dimethyl-1-octen-3-ol
serves as a valuable chiral building block. Its use as a starting material for the synthesis of

isophytol and Vitamin E highlights its importance in the production of complex, biologically

active molecules.[8] The presence of multiple functional groups allows for a variety of chemical

transformations, making it a versatile intermediate.

Analytical Methodologies
Accurate characterization of 3,7-Dimethyl-1-octen-3-ol is essential for quality control and

research purposes. Gas chromatography-mass spectrometry (GC-MS) is a primary technique
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for its identification and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
This protocol provides a general framework for the analysis of 3,7-Dimethyl-1-octen-3-ol.
Instrument conditions may require optimization based on the specific equipment and sample

matrix.

1. Sample Preparation:

Dilute the sample in a suitable solvent (e.g., hexane or dichloromethane) to a concentration
of approximately 100-1000 µg/mL.
If necessary, perform a derivatization step (e.g., silylation) to improve chromatographic
performance, although this is not always required for this compound.

2. GC-MS Instrument Conditions:

GC Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms) is typically
used. Dimensions of 30 m x 0.25 mm x 0.25 µm are common.
Injector: Split/splitless injector, with a split ratio of 50:1.
Injector Temperature: 250 °C.
Oven Temperature Program:
Initial temperature: 60 °C, hold for 2 minutes.
Ramp: 10 °C/min to 280 °C.
Final hold: 5 minutes at 280 °C.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
MS Interface Temperature: 280 °C.
Ion Source Temperature: 230 °C.
Mass Range: m/z 40-400.
Ionization Mode: Electron Ionization (EI) at 70 eV.

3. Data Analysis:

The retention time of the analyte is used for identification, with Kovats retention indices of
approximately 1118-1124 on a standard non-polar column.[2][10]
The mass spectrum is used for confirmation by comparing it to a reference library (e.g.,
NIST).
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Sample [label="Sample containing\n3,7-Dimethyl-1-octen-3-ol"];

Preparation [label="Sample Preparation\n(Dilution)"]; Injection

[label="GC Injection"]; Separation [label="Chromatographic

Separation"]; Ionization [label="MS Ionization (EI)"]; Detection

[label="Mass Detection"]; Data [label="Data Analysis\n(Retention Time

& Mass Spectrum)"]; Result [label="Identification and Quantification",

shape=Mdiamond, fillcolor="#FFFFFF"];

Sample -> Preparation; Preparation -> Injection; Injection ->

Separation; Separation -> Ionization; Ionization -> Detection;

Detection -> Data; Data -> Result; }

Caption: A typical workflow for GC-MS analysis.

Safety and Handling
While specific toxicological data for 3,7-Dimethyl-1-octen-3-ol is not extensively detailed in

publicly available literature, general precautions for handling laboratory chemicals should be

observed. This includes working in a well-ventilated area, using personal protective equipment

(gloves, safety glasses), and avoiding inhalation, ingestion, and skin contact. For related

compounds, such as 3,7-dimethyloctan-1-ol, skin and eye irritation are noted hazards.[7]

Conclusion
3,7-Dimethyl-1-octen-3-ol is a versatile chemical with established applications in the fragrance

industry and significant potential as a synthetic intermediate in pharmaceutical and fine

chemical research. A thorough understanding of its chemical and physical properties, as

outlined in this guide, is fundamental for its effective and safe utilization. The analytical

methods described provide a basis for the quality control and characterization of this

compound in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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